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Compound of Interest

Compound Name: Optovin

CAS No.: 348575-88-2

Cat. No.: B1677451 Get Quote

Executive Summary: Immediate Action Directive
Do NOT flush Optovin down the drain. While some Safety Data Sheets (SDS) classify

Optovin as "non-hazardous" under GHS criteria due to a lack of acute toxicity data, it is a

potent, bioactive TRPA1 channel activator. Prudent laboratory safety standards dictate it must

be managed as regulated chemical waste to prevent environmental accumulation and

unintended biological effects.

Quick Disposal Reference:

Solid (Powder): Label as "Non-Halogenated Organic Solid Waste."

Stock Solution (DMSO): Label as "Non-Halogenated Organic Solvent Waste."

Spill: Absorb with inert material; do not use water to flush.

Chemical Profile & Hazard Identification
Understanding the chemical nature of Optovin is critical for selecting the correct waste stream.
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Parameter Technical Detail

Chemical Name Optovin

CAS Number 348575-88-2

Molecular Formula C₁₅H₁₃N₃OS₂

Solubility Soluble in DMSO (~100 mM); Insoluble in water

Bioactivity Reversible, photo-switchable TRPA1 activator

Stability
Light-sensitive (degrades upon UV/Violet

exposure)

GHS Classification
Often listed as "Not Hazardous" (OSHA HCS),

but treat as Irritant/Bioactive.

The Logic of "Prudent Practice"
Although Optovin lacks a specific EPA "P-list" or "U-list" waste code, its mechanism of action

involves activating ion channels responsible for pain and sensory transduction. Releasing

bioactive ligands into municipal water systems violates the principles of Green Chemistry and

Environmental Stewardship. Therefore, we utilize High-Temperature Incineration as the

disposal standard.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Powder (Expired or
Excess)

Context: You have a vial of lyophilized Optovin that is expired or no longer needed.

Protocol:

Do not empty the vial. Keep the chemical in its original container if possible.

Secondary Containment: Place the original vial inside a clear, sealable hazardous waste

bag or a larger screw-top jar.
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Labeling: Affix a hazardous waste tag.

Constituents: "Optovin (Solid)"[1]

Hazard Checkbox: Check "Toxic" or "Irritant" (as a precaution).

Disposal: Transfer to your facility's Solid Chemical Waste accumulation area for off-site

incineration.

Scenario B: Disposal of Stock Solutions (DMSO/Ethanol)
Context: You have 10 mM - 100 mM stock solutions dissolved in DMSO.

Protocol:

Segregation: Optovin contains Sulfur (S) and Nitrogen (N) but no Halogens (F, Cl, Br).

Stream Selection: Pour into the Non-Halogenated Organic Solvent waste carboy.

Note: If your lab combines all solvents, the General Organic Waste carboy is

acceptable.

Rinsing: Triple-rinse the empty stock vial with a small amount of acetone or ethanol. Pour

the rinsate into the same waste carboy.

Vial Disposal: Deface the label on the empty vial and dispose of it in the glass

waste/sharps container (or according to local glass recycling rules if clean).

Scenario C: Aqueous Waste (Cell Culture Media/Buffers)
Context: Media containing micromolar (µM) concentrations of Optovin.

Protocol:

Deactivation: Although Optovin is light-sensitive, relying on ambient light for degradation

is not a validated disposal method.

Collection: Collect media in a liquid waste container designated for Aqueous Chemical

Waste.
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Alternative (Low Concentration < 10 µM): If your institution permits, aqueous waste

containing trace non-toxic organics may sometimes be treated with 10% bleach (sodium

hypochlorite) for 20 minutes prior to sewering. However, for Optovin, collection for

chemical disposal is the preferred, risk-averse method to avoid potential reaction

byproducts with bleach.

Spill Management & Emergency Procedures
Because Optovin is a solid powder, spill cleanup is straightforward but requires preventing

dust generation.

PPE: Wear nitrile gloves, lab coat, and safety glasses. If handling large quantities of powder,

use a dust mask (N95).

Containment: Do not use water initially (Optovin is insoluble and will spread).

Cleanup:

Powder Spill: Cover with a damp paper towel (dampened with ethanol or DMSO) to trap

dust. Wipe up and place in a solid waste bag.

Liquid Spill: Absorb with vermiculite or spill pads.

Surface Decontamination: Wipe the area with 70% Ethanol or Acetone to solubilize and

remove residues.

Final Wash: Wash the area with soap and water.

Disposal Decision Tree (Visual Workflow)
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Start: Identify Waste Type

Is it Solid (Powder)?

Is it Liquid?

No
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Label: 'Non-Halogenated Solid'

Dispose: Incineration

Yes
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Organic Solvent

Aqueous (Media/Buffer)

Low Conc. (<1mM)
Water/Media

Non-Halogenated
Organic Waste Carboy

Aqueous Chemical
Waste Carboy
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Figure 1: Decision matrix for segregating Optovin waste streams based on physical state and

solvent composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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